Cas no 1804515-14-7 (1,2-Dibromo-3-difluoromethoxy-5-fluorobenzene)

• Product Name: 1,2-Dibromo-3-difluoromethoxy-5-fluorobenzene
• CAS No: 1804515-14-7
• MF: C₇H₃Br₂F₃O
• MW: 319.901331186295
• CID: 4706327
• Update Time: 2025-10-31

1,2-Dibromo-3-difluoromethoxy-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-3-difluoromethoxy-5-fluorobenzene

• Inchi： 1S/C7H3Br2F3O/c8-4-1-3(10)2-5(6(4)9)13-7(11)12/h1-2,7H
• InChI Key： NVDDPFPEBZENSE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1OC(F)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 9.2

Additional information on 1,2-Dibromo-3-difluoromethoxy-5-fluorobenzene

Recent Advances in the Study of 1,2-Dibromo-3-difluoromethoxy-5-fluorobenzene (CAS: 1804515-14-7) and Its Applications in Chemical Biology and Pharmaceutical Research

1,2-Dibromo-3-difluoromethoxy-5-fluorobenzene (CAS: 1804515-14-7) is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its bromine and fluorine substituents, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The structural features of 1,2-Dibromo-3-difluoromethoxy-5-fluorobenzene make it an attractive candidate for medicinal chemistry applications. The presence of bromine atoms offers reactive sites for further functionalization, while the difluoromethoxy group enhances the compound's metabolic stability and bioavailability. Researchers have utilized this compound as a building block in the synthesis of inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer and infectious disease therapies.

One of the most notable recent studies involving 1,2-Dibromo-3-difluoromethoxy-5-fluorobenzene focused on its role in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases, with promising selectivity profiles. These findings were published in the Journal of Medicinal Chemistry, highlighting the compound's potential as a scaffold for anticancer drug development.

In addition to its applications in drug discovery, 1,2-Dibromo-3-difluoromethoxy-5-fluorobenzene has also been investigated for its use in agrochemicals. The compound's halogenated structure provides pesticidal and herbicidal properties, making it a valuable intermediate in the synthesis of crop protection agents. Recent research has shown that derivatives of this compound can effectively target pests while minimizing environmental impact, aligning with the growing demand for sustainable agricultural solutions.

The synthesis and characterization of 1,2-Dibromo-3-difluoromethoxy-5-fluorobenzene have been subjects of methodological advancements. A recent publication in Organic Letters detailed an optimized synthetic route that improves yield and reduces byproducts, making the compound more accessible for large-scale applications. This methodological innovation is expected to facilitate further research and development efforts involving this compound.

Despite its promising applications, challenges remain in the utilization of 1,2-Dibromo-3-difluoromethoxy-5-fluorobenzene. Issues such as toxicity and environmental persistence of halogenated compounds necessitate careful consideration in drug and agrochemical design. Ongoing research aims to address these challenges by developing greener synthetic methods and exploring less toxic derivatives.

In conclusion, 1,2-Dibromo-3-difluoromethoxy-5-fluorobenzene (CAS: 1804515-14-7) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug and agrochemical development underscore its importance in the field. Future studies will likely focus on expanding its applications and overcoming existing limitations, paving the way for innovative therapeutic and agricultural solutions.